N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[1-(3-hydroxyphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H17N5O2S/c1-11-6-7-12(2)15(8-11)18-16(24)10-25-17-19-20-21-22(17)13-4-3-5-14(23)9-13/h3-9,23H,10H2,1-2H3,(H,18,24)
• InChI Key: YJEFPOZSBYUPHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=NN2C3=CC(=CC=C3)O
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide, also known as DMPTA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. DMPTA is a thioacetamide derivative that contains a tetrazole ring, which is a unique structural feature that has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways, such as the NF-κB and MAPK pathways. N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been found to inhibit the phosphorylation of IκBα, a key regulator of the NF-κB pathway, and to reduce the activation of p38 and JNK, two members of the MAPK pathway. N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has also been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant enzymes.
Biochemical and physiological effects:
N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been found to exhibit various biochemical and physiological effects, including the inhibition of inflammation, the reduction of oxidative stress, the induction of apoptosis, and the inhibition of bacterial and fungal growth. N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has also been found to modulate the expression of various genes involved in these processes, such as TNF-α, IL-6, SOD, CAT, Bcl-2, and caspase-3.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has several advantages for lab experiments, including its ease of synthesis, low toxicity, and broad spectrum of biological activities. However, N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide also has some limitations, such as its poor solubility in water and its instability under acidic conditions. These limitations can be overcome by modifying the chemical structure of N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide or by using appropriate solvents and pH conditions.

Future Directions

There are several future directions for the research on N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide, including the development of more potent and selective analogs, the investigation of the structure-activity relationship of N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide, the exploration of the molecular targets of N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide, and the evaluation of the in vivo efficacy and toxicity of N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide. N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide also has potential applications in various fields, such as drug discovery, medicinal chemistry, and biochemistry.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide involves the reaction of 2,5-dimethylphenyl isothiocyanate with 1-(3-hydroxyphenyl)-1H-tetrazole-5-thiol in the presence of a base. The reaction proceeds through the formation of an intermediate isothiocyanate-thiol adduct, which undergoes cyclization to form N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide. The yield of N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide can be improved by optimizing the reaction conditions, such as the choice of solvent, temperature, and reaction time.

Scientific Research Applications

N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, anticancer, and antimicrobial properties. N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase and catalase. N-(2,5-dimethylphenyl)-2-{[1-(3-hydroxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has also been found to induce apoptosis in cancer cells and to inhibit the growth of bacteria and fungi.